Cas no 1369024-14-5 (1-(4-bromo-3-methylphenyl)-2-(methylamino)ethan-1-one)

• Product Name: 1-(4-bromo-3-methylphenyl)-2-(methylamino)ethan-1-one
• CAS No: 1369024-14-5
• MF: C₁₀H₁₂BrNO
• MW: 242.11238193512
• CID: 6263653
• PubChem ID: 82477666
• Update Time: 2025-05-23

1-(4-bromo-3-methylphenyl)-2-(methylamino)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-bromo-3-methylphenyl)-2-(methylamino)ethan-1-one
• 1369024-14-5
• EN300-1897541

• Inchi： 1S/C10H12BrNO/c1-7-5-8(3-4-9(7)11)10(13)6-12-2/h3-5,12H,6H2,1-2H3
• InChI Key： GMAIRTOASDBBTJ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C(CNC)=O)=CC=1C

Computed Properties

• Exact Mass: 241.01023g/mol
• Monoisotopic Mass: 241.01023g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 29.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(4-bromo-3-methylphenyl)-2-(methylamino)ethan-1-one

Compound CAS No 1369024-14-5: 1-(4-Bromo-3-Methylphenyl)-2-(Methylamino)Ethan-1-One

Compound CAS No 1369024-14-5, also known as 1-(4-bromo-3-methylphenyl)-2-(methylamino)ethan-1-one, is a synthetic organic compound with a unique structure that has garnered attention in various fields of chemistry and pharmacology. This compound belongs to the class of ketones, specifically featuring a bromophenyl group and a methylamino substituent, which contribute to its distinctive chemical properties and potential applications.

The molecular structure of 1-(4-bromo-3-methylphenyl)-2-(methylamino)ethan-1-one consists of a benzene ring substituted with a bromine atom at the para position and a methyl group at the meta position. The ketone group is attached to an ethyl chain, which also bears a methylamino group. This arrangement creates a molecule with both aromatic and aliphatic characteristics, making it versatile for various chemical reactions and biological interactions.

Recent studies have highlighted the potential of this compound in drug discovery, particularly in the development of kinase inhibitors and other bioactive molecules. The bromine substituent on the aromatic ring plays a crucial role in modulating the electronic properties of the molecule, enhancing its ability to interact with biological targets. Additionally, the methylamino group introduces basicity, which can influence the compound's solubility and binding affinity in physiological environments.

In terms of synthesis, 1-(4-bromo-3-methylphenyl)-2-(methylamino)ethan-1-one can be prepared through a variety of methods, including nucleophilic substitution and condensation reactions. Researchers have explored green chemistry approaches to optimize the synthesis process, reducing environmental impact while maintaining high yields and purity.

The compound has also been studied for its role in catalytic processes. Its ability to act as a ligand in transition metal-catalyzed reactions has been reported in several recent publications, demonstrating its utility in asymmetric synthesis and other advanced chemical transformations.

In conclusion, CAS No 1369024-14-5, or 1-(4-bromo-3-methylphenyl)-2-(methylamino)ethan-1-one, represents a valuable molecule with diverse applications across chemistry and pharmacology. Its unique structure and functional groups make it an intriguing subject for further research, particularly in drug discovery and catalytic chemistry.